4-Amino-1-cyclopropyl-3-methylpentan-2-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 4-amino-1-cyclopropyl-3-methylpentan-2-one
• InChI: InChI=1S/C9H17NO/c1-6(7(2)10)9(11)5-8-3-4-8/h6-8H,3-5,10H2,1-2H3
• InChI Key: BHXNBJDUCPAGBE-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)N)C(=O)CC1CC1

Description

4-Amino-1-cyclopropyl-3-methylpentan-2-one is a versatile chemical compound with the molecular formula C9H17NO and a molecular weight of 155.24 g/mol . This compound is known for its unique structure, which includes a cyclopropyl group, making it an interesting subject for various chemical studies and applications.

Preparation Methods

The synthesis of 4-Amino-1-cyclopropyl-3-methylpentan-2-one can be achieved through several synthetic routes. One common method involves the reaction of cyclopropylmethyl ketone with methylamine under specific conditions . The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure the formation of the desired product. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

4-Amino-1-cyclopropyl-3-methylpentan-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the amino group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

4-Amino-1-cyclopropyl-3-methylpentan-2-one has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Amino-1-cyclopropyl-3-methylpentan-2-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and targets involved in its mechanism of action .

Comparison with Similar Compounds

4-Amino-1-cyclopropyl-3-methylpentan-2-one can be compared with other similar compounds, such as:

1,3-Dimethylbutylamine: This compound has a similar structure but differs in its functional groups and biological activities.

4-Amino-4-methyl-2-pentanone: Another structurally related compound with distinct chemical properties and applications.

The uniqueness of this compound lies in its cyclopropyl group, which imparts specific chemical and biological properties that differentiate it from other similar compounds.